

Pharmacodynamic Properties of Qlaira's Dynamic Dosing Regimen: An In-depth Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Qlaira
CAS No.: 307334-58-3
Cat. No.: B1243121

[Get Quote](#)

This technical guide provides a comprehensive overview of the pharmacodynamic properties of **Qlaira®** (estradiol valerate/dienogest), a combined oral contraceptive with a unique four-phasic dynamic dosing regimen. The content is tailored for researchers, scientists, and drug development professionals, offering detailed insights into the mechanism of action, hormonal effects, and clinical outcomes associated with this formulation.

Introduction

Qlaira® represents a significant development in oral contraception by utilizing estradiol valerate, a prodrug of the natural estrogen 17β -estradiol, in place of the synthetic estrogen ethinylestradiol commonly found in other combined oral contraceptives (COCs). This is combined with dienogest, a fourth-generation progestin with potent progestogenic and antiandrogenic properties.[1][2] The dynamic dosing regimen, characterized by an estrogen step-down and a progestin step-up, is designed to provide effective ovulation inhibition, good cycle control, and a favorable bleeding profile.[3]

Table 1: **Qlaira®** Dynamic Dosing Regimen

Day(s)	Estradiol Valerate (E2V) Dose (mg)	Dienogest (DNG) Dose (mg)	Tablet Color
1-2	3	0	Dark Yellow
3-7	2	2	Medium Red
8-24	2	3	Light Yellow
25-26	1	0	Dark Red
27-28	0 (Placebo)	0 (Placebo)	White


Mechanism of Action

The contraceptive effect of **Qlaira®** is multifactorial, primarily centered on the inhibition of ovulation through the synergistic actions of estradiol valerate and dienogest on the hypothalamic-pituitary-ovarian (HPO) axis.[3] Additional mechanisms include changes to the cervical mucus and the endometrium, which create an unfavorable environment for sperm penetration and implantation, respectively.

Hypothalamic-Pituitary-Ovarian (HPO) Axis Modulation

The combination of estrogen and progestin in **Qlaira®** provides negative feedback on the hypothalamus and pituitary gland. This leads to a reduction in the pulsatile secretion of gonadotropin-releasing hormone (GnRH) from the hypothalamus and a blunted response of the pituitary to GnRH. Consequently, the secretion of both follicle-stimulating hormone (FSH) and luteinizing hormone (LH) is suppressed.

- **Estradiol Valerate:** The estrogen component primarily suppresses the release of FSH, which is crucial for the recruitment and growth of ovarian follicles in the early follicular phase.[3] By preventing the development of a dominant follicle, estradiol valerate contributes significantly to the inhibition of ovulation.
- **Dienogest:** The progestin component is instrumental in suppressing the mid-cycle LH surge, the direct trigger for ovulation.[3] This potent antigonadotropic activity of dienogest is a key factor in the contraceptive efficacy of **Qlaira®**.



[Click to download full resolution via product page](#)

Fig. 1: Modulation of the HPO axis by Qlaira®.

Peripheral Actions

- **Cervical Mucus:** Dienogest alters the composition and viscosity of the cervical mucus, making it thicker and less permeable to sperm. This impedes the transport of sperm through the cervical canal.
- **Endometrium:** The dynamic dosing of estradiol valerate and dienogest results in a thin, atrophic, and unreceptive endometrium for implantation.[4] Dienogest's potent progestogenic effect induces early secretory transformation and subsequent decidualization, which is not conducive to blastocyst implantation.

Quantitative Pharmacodynamic Data

Clinical studies have quantified the pharmacodynamic effects of **Qlaira®**, demonstrating its high contraceptive efficacy and impact on ovarian function and the endometrium.

Ovulation Inhibition

The primary measure of contraceptive efficacy is the inhibition of ovulation. This is often assessed using the Hoogland score, a composite measure based on follicular size, serum estradiol, and progesterone levels.

Table 2: Ovulation Inhibition in Clinical Trials

Study Regimen	Cycle Number	Ovulation Rate (%) (95% CI)	Pearl Index (Unadjusted)	Pearl Index (Adjusted for Method Failure)	Reference
E2V 3mg (d1-2), E2V 2mg/DNG 2mg (d3-7), E2V 2mg/DNG 3mg (d8-24), E2V 1mg (d25-26)	2	3.13 (0.2 - 6.05)	0.73 - 1.27	0.34 - 0.72	[5]
Asian Population Study	13 cycles	N/A	0.63	0.39	[6] [7]

Note: N/A indicates that the specific ovulation rate was not reported in the provided search results for this particular study.

Endometrial Effects

The dynamic dosing regimen of **Qlaira®** leads to significant changes in the endometrium, contributing to its contraceptive and therapeutic effects, particularly in the management of heavy menstrual bleeding.

Table 3: Endometrial Thickness in Clinical Trials

Study Population	Treatment Duration	Mean Endometrial Thickness	Key Findings	Reference
Women undergoing hysteroscopic polypectomy	9-11 days of Qlaira	Significantly less than in the proliferative phase of a spontaneous cycle	Improved visualization and ease of surgery	[8]
Postmenopausal women (different E2V/DNG combination)	1 year	Maintained atrophic endometrium	No cases of endometrial hyperplasia	[9]


Experimental Protocols

The pharmacodynamic properties of **Qlaira®** have been established through rigorous clinical trials. The following outlines a typical experimental protocol for assessing ovulation inhibition and cycle control for a combined oral contraceptive like **Qlaira®**.

Study Design for Ovulation Inhibition

- Design: Prospective, randomized, open-label, multicenter study.
- Participants: Healthy, sexually active women of reproductive age (typically 18-35 years) with a history of regular menstrual cycles.
- Inclusion Criteria:
 - Good general health as confirmed by medical history, physical examination, and laboratory tests.
 - Regular menstrual cycles (e.g., 21-35 days).

- Willingness to use the assigned oral contraceptive as the sole method of birth control.
- Informed consent.[\[10\]](#)[\[11\]](#)[\[12\]](#)
- Exclusion Criteria:
 - Contraindications to COCs (e.g., history of thromboembolic disorders, hormone-sensitive malignancies, severe liver disease).
 - Pregnancy or lactation.
 - Use of medications known to interact with hormonal contraceptives.[\[13\]](#)[\[14\]](#)
- Intervention: Administration of the dynamic dosing regimen of **Qlaira®** for a specified number of cycles (e.g., 3 to 13 cycles).
- Assessments:
 - Transvaginal Ultrasonography: Performed serially throughout the cycle to monitor follicular development (size and number of follicles).
 - Hormonal Assays: Blood samples are collected at regular intervals to measure serum levels of FSH, LH, estradiol, and progesterone using methods like chemiluminescent immunoassays or liquid chromatography-tandem mass spectrometry.[\[8\]](#)[\[15\]](#)
 - Hoogland Score Assessment: A composite score is calculated based on the maximum follicular diameter, peak estradiol levels, and peak progesterone levels to determine if ovulation has occurred.[\[6\]](#)[\[16\]](#)[\[17\]](#)
 - Cycle Control: Participants maintain daily diaries to record bleeding and spotting patterns.



[Click to download full resolution via product page](#)


Fig. 2: Experimental workflow for a clinical trial of **Qlaira®**.

Signaling Pathways

The pharmacodynamic effects of estradiol valerate and dienogest are mediated through their interaction with specific intracellular receptors, leading to the modulation of gene expression and cellular function.

Estradiol Signaling Pathway

Estradiol, the active metabolite of estradiol valerate, primarily acts through nuclear estrogen receptors (ER α and ER β).




[Click to download full resolution via product page](#)

Fig. 3: Simplified genomic signaling pathway of estradiol.

Dienogest Signaling Pathway

Dienogest is a selective agonist of the progesterone receptor (PR). Its binding to the PR initiates a signaling cascade that results in the modulation of target gene expression in progestin-responsive tissues like the endometrium and hypothalamus.



[Click to download full resolution via product page](#)

Fig. 4: Simplified genomic signaling pathway of dienogest.

Conclusion

The dynamic dosing regimen of **Qlaira®**, combining estradiol valerate and dienogest, represents a sophisticated approach to oral contraception. Its pharmacodynamic profile is characterized by effective suppression of the HPO axis, leading to robust ovulation inhibition. The unique step-down of estrogen and step-up of progestin contribute to good cycle control and endometrial stability. The data from clinical trials underscore its high contraceptive efficacy and favorable safety profile. This technical guide provides a foundational understanding of the core pharmacodynamic principles of **Qlaira®** for professionals in the field of reproductive health and drug development. Further research into the long-term metabolic and vascular effects of this natural estrogen-containing oral contraceptive will continue to refine its clinical application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. Estradiol Valerate and Estradiol Valerate/Dienogest \(Natazia\) Tablets: The First Four-Phasic Oral Contraceptive - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. bayer.com \[bayer.com\]](#)
- [3. dovepress.com \[dovepress.com\]](#)
- [4. webofjournals.com \[webofjournals.com\]](#)
- [5. researchgate.net \[researchgate.net\]](#)
- [6. Contraceptive efficacy and safety of estradiol valerate/dienogest in a healthy female population: a multicenter, open-label, uncontrolled Phase III study - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. dovepress.com \[dovepress.com\]](#)
- [8. Endometrial preparation with estradiol plus dienogest \(Qlaira\) for office hysteroscopic polypectomy: randomized pilot study - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. Endometrial microstructure after long-term use of a 91-day extended-cycle oral contraceptive regimen - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. celerion.com \[celerion.com\]](#)

- 11. Rapid Signaling of Estrogen in Hypothalamic Neurons Involves a Novel G-Protein-Coupled Estrogen Receptor that Activates Protein Kinase C - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Membrane-initiated estradiol signaling in immortalized hypothalamic N-38 neurons - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Ovulation inhibition with four variations of a four-phasic estradiol valerate/dienogest combined oral contraceptive: results of two prospective, randomized, open-label studies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. selleckchem.com [selleckchem.com]
- 15. Estradiol rapidly regulates membrane estrogen receptor alpha levels in hypothalamic neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Natazia: References [hcp.natazia.com]
- 17. Estradiol valerate and dienogest: a new approach to oral contraception - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Pharmacodynamic Properties of Qlaira's Dynamic Dosing Regimen: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1243121/docs#pharmacodynamic-properties-of-qlaira-s-dynamic-dosing-regimen-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)